Cas no 2034350-27-9 (3-1-(3-methoxybenzoyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole)

• Product Name: 3-1-(3-methoxybenzoyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole
• CAS No: 2034350-27-9
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 6427789
• PubChem ID: 119102482
• Update Time: 2025-08-03

3-1-(3-methoxybenzoyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-1-(3-methoxybenzoyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole
• (3-methoxyphenyl)-[3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl]methanone
• (3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)(3-methoxyphenyl)methanone
• AKOS026702731
• 2034350-27-9
• 3-[1-(3-methoxybenzoyl)-4-phenylpyrrolidin-3-yl]-1,2,4-oxadiazole
• F6524-4265

• Inchi： 1S/C20H19N3O3/c1-25-16-9-5-8-15(10-16)20(24)23-11-17(14-6-3-2-4-7-14)18(12-23)19-21-13-26-22-19/h2-10,13,17-18H,11-12H2,1H3
• InChI Key： BKSOFRKRJXPKHH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)N1CC(C2=NOC=N2)C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 349.14264148g/mol
• Monoisotopic Mass: 349.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-1-(3-methoxybenzoyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole

Comprehensive Overview of 3-1-(3-methoxybenzoyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole (CAS No. 2034350-27-9)

The compound 3-1-(3-methoxybenzoyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole (CAS No. 2034350-27-9) is a structurally unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. This molecule features a pyrrolidine core substituted with a phenyl group and a 1,2,4-oxadiazole ring, further functionalized with a 3-methoxybenzoyl moiety. Such a combination of functional groups makes it a promising candidate for various research and development endeavors.

One of the key reasons for the growing interest in 3-1-(3-methoxybenzoyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole is its potential role in drug discovery. The 1,2,4-oxadiazole ring is known for its bioisosteric properties, often used to replace carboxylic acids or amides in drug design, thereby improving metabolic stability and bioavailability. Researchers are particularly intrigued by its possible interactions with biological targets such as enzymes and receptors, which could lead to the development of novel therapeutics for conditions like inflammation, neurodegenerative diseases, and metabolic disorders.

In addition to its pharmaceutical potential, CAS No. 2034350-27-9 is also being explored in the field of materials science. The presence of the methoxybenzoyl group and the phenylpyrrolidine structure may contribute to unique electronic or optical properties, making it a candidate for organic electronics, such as OLEDs or photovoltaic cells. This dual applicability in both life sciences and advanced materials underscores its versatility and broad appeal.

Recent trends in scientific literature highlight a surge in searches related to "heterocyclic compounds in drug design" and "oxadiazole derivatives applications," reflecting the broader interest in molecules like 3-1-(3-methoxybenzoyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole. Researchers and industry professionals are increasingly looking for compounds that offer multifunctionality, and this molecule fits the bill perfectly. Its synthesis and characterization are also topics of active discussion, with many seeking optimized protocols for its production.

From an SEO perspective, keywords such as "pyrrolidine derivatives," "oxadiazole synthesis," and "methoxybenzoyl compounds" are frequently queried, indicating a demand for detailed information on this compound. By addressing these queries, this article aims to provide a comprehensive resource that bridges the gap between academic research and industrial application. The compound's potential for patentability and commercialization further adds to its allure, making it a hot topic in innovation-driven sectors.

In conclusion, 3-1-(3-methoxybenzoyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole (CAS No. 2034350-27-9) represents a fascinating area of study with wide-ranging implications. Whether in the context of drug development or advanced materials, its unique structure and properties continue to inspire new research directions. As the scientific community delves deeper into its capabilities, this compound is poised to play a pivotal role in shaping future technologies and therapies.